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Compound of Interest

Compound Name: 6-Chlorothieno[3,2-c]pyridine

Cat. No.: B2891818

Introduction

The thieno[3,2-c]pyridine scaffold is a significant heterocyclic motif in medicinal chemistry and
drug discovery. Its derivatives are known to exhibit a wide range of biological activities, making
them attractive targets for pharmaceutical research. Among these, 6-Chlorothieno[3,2-
c]pyridine serves as a crucial intermediate, offering a reactive site for further molecular
elaboration through various cross-coupling reactions.[1] A thorough understanding of its
structural and electronic properties, as determined by spectroscopic methods, is paramount for
its effective utilization in the synthesis of novel therapeutic agents.

This technical guide provides an in-depth analysis of the spectroscopic data for 6-
Chlorothieno[3,2-c]pyridine, covering Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS). While a complete experimental
dataset for this specific molecule is not readily available in the public domain, this guide will
present predicted spectroscopic data based on the analysis of structurally related compounds
and established principles of spectroscopic interpretation. Furthermore, it will detail the
standard experimental protocols for acquiring such data, providing a comprehensive resource
for researchers in the field.

Molecular Structure and Numbering

The structure and numbering scheme of 6-Chlorothieno[3,2-c]pyridine is essential for the
correct assignment of spectroscopic signals.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b2891818?utm_src=pdf-interest
https://www.benchchem.com/product/b2891818?utm_src=pdf-body
https://www.benchchem.com/product/b2891818?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_6_Chlorothieno_3_2_c_pyridine_Derivatives.pdf
https://www.benchchem.com/product/b2891818?utm_src=pdf-body
https://www.benchchem.com/product/b2891818?utm_src=pdf-body
https://www.benchchem.com/product/b2891818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2891818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
[C7H4CINS]*
m/z = 169/171

[C7HaNS]+
m/z = 134

- HCN

[CeH3S]*
m/z = 107

Figure 2. Predicted EI-MS Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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